Cas no 1515925-06-0 (2-Chloro-6-(difluoromethoxy)benzyl amine)

• Product Name: 2-Chloro-6-(difluoromethoxy)benzyl amine
• CAS No: 1515925-06-0
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• MDL: MFCD23841190
• CID: 4603391
• PubChem ID: 80134405
• Update Time: 2025-10-28

2-Chloro-6-(difluoromethoxy)benzyl amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethoxy)benzyl amine
• (2-Chloro-6-(difluoromethoxy)phenyl)methanamine
• [2-chloro-6-(difluoromethoxy)phenyl]methanamine
• Benzenemethanamine, 2-chloro-6-(difluoromethoxy)-
• 2-Difluoromethoxy-6-chlorobenzylamine
• 2-Chloro-6-(difluoromethoxy)benzylamine
• I11956
• VDGSSNZLWMVYIX-UHFFFAOYSA-N
• MFCD23841190
• 1-[2-CHLORO-6-(DIFLUOROMETHOXY)PHENYL]METHANAMINE
• 1515925-06-0
• EN300-332973
• CS-16717
• AKOS018695866
• CS-0102654
• SCHEMBL15540477

• MDL： MFCD23841190
• Inchi： 1S/C8H8ClF2NO/c9-6-2-1-3-7(5(6)4-12)13-8(10)11/h1-3,8H,4,12H2
• InChI Key： VDGSSNZLWMVYIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CN)OC(F)F

Computed Properties

• Exact Mass: 207.026
• Monoisotopic Mass: 207.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 249.1±35.0 °C at 760 mmHg
• Flash Point: 104.4±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-6-(difluoromethoxy)benzyl amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Chloro-6-(difluoromethoxy)benzyl amine

Introduction to 2-Chloro-6-(difluoromethoxy)benzyl amine (CAS No. 1515925-06-0)

2-Chloro-6-(difluoromethoxy)benzyl amine (CAS No. 1515925-06-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted benzene ring, a difluoromethoxy group, and an amino functionality. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 2-Chloro-6-(difluoromethoxy)benzyl amine can be represented as C₉H₈ClF₂NO. The presence of the difluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The amino group, on the other hand, provides a site for further functionalization, making this compound an attractive starting material for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The difluoromethoxy group in 2-Chloro-6-(difluoromethoxy)benzyl amine is particularly noteworthy in this context, as it can enhance the potency and selectivity of drug candidates.

2-Chloro-6-(difluoromethoxy)benzyl amine has been explored in various research studies for its potential therapeutic applications. One notable area of investigation is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of difluoromethoxy-substituted benzylamines and their evaluation as inhibitors of viral replication. The results showed that compounds derived from 2-Chloro-6-(difluoromethoxy)benzyl amine exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

Beyond antiviral applications, 2-Chloro-6-(difluoromethoxy)benzyl amine has also shown promise in the development of anticancer drugs. Research published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The study highlighted the importance of the difluoromethoxy group in enhancing the anticancer properties of these molecules.

In addition to its direct therapeutic applications, 2-Chloro-6-(difluoromethoxy)benzyl amine serves as a valuable building block in organic synthesis. Its unique combination of functional groups allows for a wide range of chemical transformations, making it a useful intermediate for the preparation of complex organic molecules. For example, it can be used in palladium-catalyzed cross-coupling reactions to introduce additional substituents onto the benzene ring or to form new carbon-carbon bonds.

The synthetic accessibility of 2-Chloro-6-(difluoromethoxy)benzyl amine has also been improved through recent advancements in synthetic methods. A study published in Organic Letters described an efficient and scalable synthesis route for this compound using readily available starting materials and mild reaction conditions. This method has facilitated its broader application in both academic and industrial settings.

In conclusion, 2-Chloro-6-(difluoromethoxy)benzyl amine (CAS No. 1515925-06-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and a valuable intermediate in organic synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.